Cas no 1806794-97-7 (5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid)

5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid is a fluorinated pyridine derivative with a functionalized acetic acid side chain, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the methoxy and amino substituents provide sites for further derivatization. The acetic acid moiety allows for conjugation or salt formation, improving solubility and formulation flexibility. This compound is particularly valuable as an intermediate in the synthesis of bioactive molecules, where its structural features contribute to optimized pharmacokinetic properties. Its well-defined reactivity profile makes it suitable for controlled modifications in medicinal chemistry and material science.
5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid structure
1806794-97-7 structure
Product Name:5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid
CAS No:1806794-97-7
MF:C9H10F2N2O3
MW:232.184109210968
CID:4855045
Update Time:2025-10-29

5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid
    • Inchi: 1S/C9H10F2N2O3/c1-16-8-4(2-6(14)15)5(12)3-13-7(8)9(10)11/h3,9H,2,12H2,1H3,(H,14,15)
    • InChI Key: ZMSOMEFLFGUXKP-UHFFFAOYSA-N
    • SMILES: FC(C1C(=C(C(=CN=1)N)CC(=O)O)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 253
  • XLogP3: 0.3
  • Topological Polar Surface Area: 85.4

5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029067549-1g
5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid
1806794-97-7 97%
1g
$1,490.00 2022-03-31

Additional information on 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid

Recent Advances in the Study of 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid (CAS: 1806794-97-7)

The compound 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid (CAS: 1806794-97-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and difluoromethyl group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient multi-step synthesis route, highlighting the importance of the difluoromethyl group in enhancing the compound's metabolic stability and bioavailability. The researchers also reported that the acetic acid moiety plays a critical role in the molecule's interaction with target proteins, particularly those involved in inflammatory pathways.

In addition to its synthetic chemistry, the pharmacological profile of 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid has been extensively investigated. Preclinical studies have demonstrated its potent inhibitory effects on specific enzymes, such as cyclooxygenase-2 (COX-2), which is a well-known target for anti-inflammatory drugs. These findings suggest that the compound could serve as a lead molecule for the development of new anti-inflammatory therapeutics with improved efficacy and reduced side effects compared to existing drugs.

Furthermore, recent computational studies have provided insights into the molecular interactions between 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid and its biological targets. Molecular docking simulations revealed that the compound forms stable hydrogen bonds and hydrophobic interactions with key residues in the active site of COX-2, explaining its high binding affinity and selectivity. These computational findings have been corroborated by experimental data, further validating the compound's potential as a therapeutic agent.

Despite these promising results, challenges remain in the development of 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid as a drug candidate. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing the compound's physicochemical properties and evaluating its safety profile in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Amino-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid (CAS: 1806794-97-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and potent biological activity make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for new treatments in areas such as inflammation, pain management, and other related disorders.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk